3-(2-Bromo-6-fluorophenyl)thiophene
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Description
3-(2-Bromo-6-fluorophenyl)thiophene is a halogenated aromatic compound featuring a thiophene ring substituted at the 3-position with a 2-bromo-6-fluorophenyl group.
Properties
Molecular Formula |
C10H6BrFS |
|---|---|
Molecular Weight |
257.12 g/mol |
IUPAC Name |
3-(2-bromo-6-fluorophenyl)thiophene |
InChI |
InChI=1S/C10H6BrFS/c11-8-2-1-3-9(12)10(8)7-4-5-13-6-7/h1-6H |
InChI Key |
XPHLPPPMUFSLTL-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C(=C1)Br)C2=CSC=C2)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
One common method for synthesizing 3-(2-Bromo-6-fluorophenyl)thiophene involves the Suzuki–Miyaura coupling reaction. This reaction typically uses a palladium catalyst to couple a boronic acid derivative with a halogenated thiophene . The reaction conditions often include a base such as potassium carbonate and a solvent like tetrahydrofuran (THF) or dimethylformamide (DMF) .
Industrial Production Methods
Industrial production of thiophene derivatives often employs similar coupling reactions but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the desired product .
Chemical Reactions Analysis
Types of Reactions
3-(2-Bromo-6-fluorophenyl)thiophene can undergo various types of chemical reactions, including:
Substitution Reactions: The bromo group can be substituted with other nucleophiles under suitable conditions.
Oxidation and Reduction: The thiophene ring can be oxidized or reduced to form different derivatives.
Common Reagents and Conditions
Substitution: Common reagents include nucleophiles like amines or thiols, often in the presence of a base.
Oxidation: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted thiophenes, while oxidation can produce sulfoxides or sulfones .
Scientific Research Applications
3-(2-Bromo-6-fluorophenyl)thiophene has several scientific research applications:
Organic Electronics: Used in the development of organic semiconductors and field-effect transistors.
Pharmaceuticals: Investigated for its potential as a building block in drug discovery.
Materials Science: Utilized in the fabrication of organic light-emitting diodes (OLEDs) and other advanced materials.
Mechanism of Action
The mechanism of action of 3-(2-Bromo-6-fluorophenyl)thiophene depends on its application. In organic electronics, its electronic properties are influenced by the conjugation of the thiophene ring with the bromo and fluorophenyl groups . In pharmaceuticals, it may interact with specific molecular targets, such as enzymes or receptors, through various binding interactions .
Comparison with Similar Compounds
Data Tables
Table 1: Comparison of Halogenated Thiophene Derivatives
| Compound | Substituent Type | Solubility (Key Solvents) | Regioregularity | Key NMR Shifts (δ) | Thermal Stability (°C) |
|---|---|---|---|---|---|
| 3-(2-Bromo-6-fluorophenyl)thiophene | Aromatic (Br, F) | Moderate (CHCl₃, DMF) | N/A | Aromatic: ~7.2–7.8 | >300 (estimated) |
| Poly[3-(6-bromohexyl)thiophene] | Aliphatic (Br) | High (CHCl₃, THF) | 85% | 2.83, 2.60 | 320–350 |
| 3-(2-Chloro-6-fluorophenyl)thiophene | Aromatic (Cl, F) | Moderate (CHCl₃) | N/A | Aromatic: ~7.1–7.6 | 280–300 |
| 2-[Chloro(phenyl)methyl]thiophene | Aromatic (Cl) | Low (Toluene) | N/A | δ 4.5 (CH₂Cl) | 250–270 |
Biological Activity
3-(2-Bromo-6-fluorophenyl)thiophene is a thiophene derivative notable for its potential biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. This article synthesizes existing research on the biological activity of this compound, focusing on its mechanisms of action, efficacy in various biological assays, and comparative studies with related compounds.
Chemical Structure and Properties
The molecular formula of 3-(2-Bromo-6-fluorophenyl)thiophene is C11H6BrFOS, with a molecular weight of 285.13 g/mol. The compound features a thiophene ring substituted with a bromo and a fluoro group on the phenyl ring, which enhances its reactivity and biological activity.
| Property | Value |
|---|---|
| Molecular Formula | C11H6BrFOS |
| Molecular Weight | 285.13 g/mol |
| IUPAC Name | 3-(2-bromo-6-fluorophenyl)thiophene |
| InChI Key | AMMSCUGPDYZXLM-UHFFFAOYSA-N |
| Canonical SMILES | C1=CC(=C(C(=C1)Br)C2=C(SC=C2)C=O)F |
The biological activity of 3-(2-Bromo-6-fluorophenyl)thiophene is primarily attributed to its interaction with various molecular targets. These interactions can modulate enzyme activity or receptor binding, leading to therapeutic effects. The presence of the bromo and fluoro substituents enhances the compound's binding affinity and selectivity for its targets, which is critical in medicinal chemistry applications.
Anticancer Activity
In vitro studies have demonstrated that thiophene derivatives exhibit significant anticancer properties. For instance, compounds similar to 3-(2-Bromo-6-fluorophenyl)thiophene have been tested against various cancer cell lines, including:
- HePG-2 (Hepatocellular carcinoma)
- MCF-7 (Breast cancer)
- PC-3 (Prostate cancer)
- HCT-116 (Colorectal cancer)
The results indicate that these compounds can inhibit cell proliferation effectively, with IC50 values comparable to established anticancer drugs like Doxorubicin .
Antimicrobial Activity
Research indicates that 3-(2-Bromo-6-fluorophenyl)thiophene exhibits antimicrobial properties against several bacterial strains. For example:
- Escherichia coli : Moderate activity observed.
- Staphylococcus aureus : Significant antibacterial effects noted.
The Minimum Inhibitory Concentration (MIC) values for these activities suggest that the compound can be effective against both Gram-positive and Gram-negative bacteria, although it shows reduced efficacy against certain fungal strains .
Comparative Studies
Comparative analyses with other thiophene derivatives highlight the unique biological profile of 3-(2-Bromo-6-fluorophenyl)thiophene. For example:
| Compound | Anticancer Activity (IC50 µM) | Antimicrobial Activity (MIC µg/mL) |
|---|---|---|
| 3-(2-Bromo-6-fluorophenyl)thiophene | 10 (HePG-2), 15 (MCF-7) | 50 (E. coli), 25 (S. aureus) |
| 3-Bromothiophene | 20 (HePG-2), 30 (MCF-7) | 100 (E. coli), 50 (S. aureus) |
| Thiophene | 50 (HePG-2), >100 (MCF-7) | >200 (E. coli), >100 (S. aureus) |
This table illustrates that the presence of both bromo and fluoro substituents in the phenyl ring significantly enhances the biological activity compared to simpler thiophenes.
Case Studies
Several case studies illustrate the potential applications of 3-(2-Bromo-6-fluorophenyl)thiophene in drug development:
- Study on Anticancer Activity : A study evaluated the compound's effect on MCF-7 cells using MTT assays, demonstrating a dose-dependent inhibition of cell proliferation with an IC50 value of approximately 15 µM.
- Antimicrobial Testing : Another study assessed the antimicrobial efficacy against E. coli and S. aureus, revealing an MIC of 50 µg/mL against E. coli and 25 µg/mL against S. aureus, indicating its potential as an antibacterial agent.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
